Cas no 1595777-08-4 (3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol)

• Product Name: 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol
• CAS No: 1595777-08-4
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5972349
• PubChem ID: 103991068
• Update Time: 2025-06-18

3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol
• EN300-1283484
• 3-{[(4-chloro-3-methylphenyl)methyl]amino}-2-methylpropan-1-ol
• 1595777-08-4

• Inchi： 1S/C12H18ClNO/c1-9(8-15)6-14-7-11-3-4-12(13)10(2)5-11/h3-5,9,14-15H,6-8H2,1-2H3
• InChI Key： APPNYSAKXQEDIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCC(C)CO

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol

Professional Introduction to Compound with CAS No. 1595777-08-4 and Product Name: 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol

Compound with the CAS number 1595777-08-4 and the product name 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a 4-chloro-3-methylphenyl moiety linked to a methylamino group, which is further connected to a 2-methylpropan-1-ol backbone. Such a configuration suggests a multifaceted role in biological interactions, making it a promising candidate for further exploration.

The 4-chloro-3-methylphenyl substituent is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating capabilities into the molecule. This balance can influence the compound's reactivity and binding affinity, making it an attractive scaffold for designing novel bioactive molecules. The presence of the methylamino group enhances the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. These features are critical in drug design, where precise molecular recognition is essential for efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the structural motif of 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol exhibits properties that are consistent with potential applications in modulating enzyme activity and receptor binding. For instance, preliminary computational studies suggest that this compound may interact with proteins involved in metabolic pathways, offering a potential therapeutic window for addressing various physiological conditions.

In the realm of drug discovery, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological properties. Researchers are particularly interested in its potential as an intermediate in the development of small-molecule drugs targeting neurological disorders. The unique combination of functional groups in this molecule allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. Such flexibility is invaluable in optimizing lead compounds for clinical trials.

The 2-methylpropan-1-ol moiety at the end of the molecule contributes to its solubility and bioavailability, which are critical factors in drug formulation. This feature ensures that the compound can be effectively delivered to target tissues, enhancing its therapeutic potential. Additionally, the chlorine atom in the 4-chloro-3-methylphenyl group serves as a handle for further functionalization, allowing chemists to explore a wide range of structural variations.

Current research efforts are focused on evaluating the compound's interaction with specific biological targets using high-throughput screening (HTS) technologies. These studies aim to identify potential therapeutic applications by assessing its binding affinity and efficacy against key enzymes and receptors. Preliminary results indicate that 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol exhibits promising activity in modulating pathways associated with inflammation and pain perception. Such findings align with ongoing efforts to develop novel therapeutics for chronic conditions.

The synthesis of this compound has also been optimized to ensure scalability and cost-effectiveness for industrial applications. Advanced synthetic methodologies have been employed to streamline production while maintaining high purity standards. These advancements are crucial for translating laboratory discoveries into commercially viable pharmaceuticals, ensuring that patients can benefit from innovative treatments.

Furthermore, the environmental impact of synthesizing this compound has been carefully considered. Efforts have been made to minimize waste generation and reduce energy consumption during production processes. Such sustainable practices align with global initiatives to promote green chemistry principles, ensuring that pharmaceutical development is both effective and environmentally responsible.

In conclusion, 3-{(4-chloro-3-methylphenyl)methylamino}-2-methylpropan-1-ol (CAS No. 1595777-08-4) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with promising preliminary findings, make it a compelling candidate for further exploration in drug discovery. As research continues to uncover its full potential, this compound is poised to play a vital role in developing novel therapies that address unmet medical needs.